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Compound of Interest

Compound Name: 5-Chloro-2-hydrazinylnicotinonitrile

Cat. No.: B13666127

Get Quote

Application Note: 5-Chloro-2-
hydrazinylnicotinonitrile
Strategic Scaffold for Pyrazolo[3,4-b]pyridine
Kinase Inhibitors[1]
Executive Summary
5-Chloro-2-hydrazinylnicotinonitrile (CAS: 1504083-71-9) represents a "privileged structure"

in modern medicinal chemistry. Its unique trisubstituted pyridine core—featuring an electron-

withdrawing chlorine at C5, a nucleophilic hydrazine at C2, and an electrophilic nitrile at C3—

makes it an ideal precursor for the rapid assembly of pyrazolo[3,4-b]pyridines.

This fused bicyclic system is a bioisostere of the purine ring, making it a critical scaffold in the

design of ATP-competitive kinase inhibitors (e.g., CDK9, GSK-3, TRK) and anti-infective

agents. This guide details the mechanistic rationale, optimized synthetic protocols, and quality

control measures for utilizing this intermediate in high-value drug discovery campaigns.
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Compound Identity:

IUPAC Name: 5-Chloro-2-hydrazinylpyridine-3-carbonitrile

Molecular Formula:

Molecular Weight: 168.58 g/mol

Key Functional Groups:

C2-Hydrazine: Primary nucleophile (alpha-effect enhanced).

C3-Nitrile: Electrophile for cyclization (Pinner-type or nucleophilic attack).

C5-Chlorine: Handle for late-stage diversification (Suzuki/Buchwald couplings).

The "Push-Pull" Reactivity Model: The utility of this intermediate stems from the orthogonal

reactivity of its substituents. The electron-deficient pyridine ring (enhanced by the C3-CN and

C5-Cl groups) increases the acidity of the hydrazine protons, facilitating condensation

reactions. Simultaneously, the spatial proximity of the C2-hydrazine and C3-nitrile allows for

rapid intramolecular cyclization under mild conditions.

Core Application: Synthesis of Pyrazolo[3,4-
b]pyridines[2][3][4][5][6][7][8]
The primary application is the synthesis of 1,3,6-substituted pyrazolo[3,4-b]pyridines via

condensation with 1,3-dicarbonyls (or their equivalents).

Mechanistic Pathway
The reaction proceeds through a two-step sequence:[1]

Intermolecular Condensation: The terminal nitrogen of the hydrazine attacks the carbonyl of

a

-diketone or

-keto ester to form a hydrazone intermediate.
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Intramolecular Cyclization: The internal hydrazine nitrogen attacks the nitrile carbon (or the

ester carbonyl, depending on conditions), followed by aromatization.
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Figure 1: Mechanistic workflow for the conversion of 5-Chloro-2-hydrazinylnicotinonitrile to

the pyrazolo[3,4-b]pyridine core.

Detailed Experimental Protocols
Protocol A: Synthesis of 3,6-Dimethyl-1H-pyrazolo[3,4-
b]pyridine-5-carbonitrile Derivative
Target Application: Synthesis of kinase inhibitor cores (e.g., GSK-3 analogs).

Reagents:

5-Chloro-2-hydrazinylnicotinonitrile (1.0 eq)

Acetylacetone (1.2 eq)

Ethanol (Absolute, 10 V)

Glacial Acetic Acid (Cat.[2] 0.1 eq or solvent)[3][4]

Procedure:

Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 5-Chloro-2-hydrazinylnicotinonitrile (1.69 g, 10 mmol) in Ethanol (20

mL).
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Addition: Add Acetylacetone (1.23 mL, 12 mmol) dropwise over 5 minutes.

Catalysis: Add Glacial Acetic Acid (0.5 mL). Note: For stubborn substrates, the reaction can

be run in neat acetic acid at 100°C.

Reaction: Heat the mixture to reflux (78°C) for 3–5 hours.

Monitoring: Check TLC (System: EtOAc/Hexane 1:1). The starting hydrazine (polar, UV

active) should disappear, replaced by a less polar fluorescent spot.

Workup: Cool the reaction mixture to room temperature. The product often precipitates as a

solid.

If solid forms: Filter the precipitate, wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x

5 mL).

If no solid: Concentrate the solvent to ~20% volume under reduced pressure, then pour

into crushed ice (50 g). Stir for 30 minutes to induce crystallization.

Purification: Recrystallize from Ethanol/DMF (9:1) if necessary.

Yield Expectation: 75–85% Appearance: Yellow to orange crystalline solid.

Protocol B: Late-Stage Diversification (Suzuki Coupling)
The C5-Chlorine atom is a "handle" for introducing aryl groups to target the kinase hinge

region.

Reagents:

Pyrazolo[3,4-b]pyridine core (from Protocol A) (1.0 eq)[2]

Aryl Boronic Acid (1.5 eq)

(0.05 eq)

(2.0 eq)

Dioxane/Water (4:1)
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Procedure:

Combine the chlorinated scaffold, boronic acid, base, and catalyst in a microwave vial.

Purge with Argon for 5 minutes.

Heat at 120°C for 30 minutes under microwave irradiation.

Extract with EtOAc, dry over

, and purify via flash chromatography.

Troubleshooting & Optimization
Issue Probable Cause Expert Solution

Low Yield (Cyclization)
Incomplete hydrazone

formation.

Switch solvent to Glacial Acetic

Acid and increase temp to

110°C. The acid catalyzes both

condensation and cyclization.

Regioisomer Formation
Ambiguity in unsymmetrical

diketones.

Use regio-defined enaminones

instead of diketones to control

the initial attack vector.

Product Solubility
Product is highly

crystalline/insoluble.

Use DMF or DMSO for

recrystallization. Check purity

by NMR in DMSO-d6.

Starting Material Stalls Deactivation of hydrazine.

Ensure the hydrazine starting

material is free of

hydrochloride salts. If using the

HCl salt, add 1.1 eq of

Triethylamine to free the base.

Case Study: Design of a CDK9 Inhibitor
Reference Context: Development of JSH-150 analogs [1].

Objective: To synthesize a selective CDK9 inhibitor for leukemia treatment. Strategy:
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Scaffold Synthesis: 5-Chloro-2-hydrazinylnicotinonitrile is condensed with a thiazole-

linked

-keto ester.

Cyclization: The resulting pyrazolo[3,4-b]pyridine locks the conformation, presenting the

nitrile and pyridine nitrogen to the kinase hinge region.

SAR Expansion: The C5-Chloro group is displaced via Buchwald-Hartwig amination with a

cyclohexyl-diamine to improve solubility and solvent-front interactions within the ATP pocket.

Outcome: The resulting molecule (Compound 40/JSH-150) demonstrated an

of 1 nM against CDK9, validating the 5-chloro-2-hydrazinylnicotinonitrile scaffold as a
premium starting point for kinase drug discovery.[5]

Quality Control & Safety
Analytical Standard (HPLC)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm (aromatic) and 220 nm (nitrile/amide).

Acceptance Criteria: Purity > 95% (Area %).

Safety Precautions (HSE)
Hydrazine Toxicity: Hydrazinyl derivatives are potential genotoxins. Handle in a fume hood

with double nitrile gloves.

Nitrile Hazards: Metabolism may release cyanide ions. Do not acidify aqueous waste

streams (risk of HCN gas).

Skin/Eye: Compounds are classified as Irritants (Skin Cat 2, Eye Cat 2A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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